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Compound of Interest

Compound Name:
5-Hydroxyomeprazole-13C,d2

(sodium)

Cat. No.: B12368087

Get Quote

Executive Summary
5-Hydroxyomeprazole (5-OH-OMP) is the primary metabolite of the proton pump inhibitor

omeprazole, formed exclusively by the cytochrome P450 isoform CYP2C19.[1][2]

Consequently, the ratio of omeprazole to 5-hydroxyomeprazole in plasma is the gold-standard

biomarker for CYP2C19 phenotyping (Poor vs. Extensive Metabolizers).

To quantify this metabolite accurately in biological matrices, Stable Isotope Labeled (SIL)

internal standards are required.[3] The most distinct and chemically stable variant is 5-

Hydroxyomeprazole-d3, typically labeled on the benzimidazole methoxy group to prevent

metabolic loss of the label and minimize kinetic isotope effects.

Structural Characterization & Molecular Weight
Chemical Identity
The hydroxylation of omeprazole occurs at the 5-methyl group of the pyridine ring. When

selecting a labeled standard, it is critical to ensure the label is not on the labile position (the

hydroxymethyl group) or a position subject to exchange.
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Feature
Unlabeled 5-
Hydroxyomeprazole

Labeled 5-
Hydroxyomeprazole-d3

CAS Number 92340-57-3
2748479-83-4 (Neutral) /

1215629-45-0 (Salt base)

Molecular Formula C₁₇H₁₉N₃O₄S C₁₇H₁₆D₃N₃O₄S

Monoisotopic Mass 361.1096 Da 364.1285 Da

Average Mol.[4][5][6][7][8][9]

Weight
361.42 g/mol 364.44 g/mol

Label Position N/A
Benzimidazole-5-methoxy-d3

(Typical)

Appearance White to off-white solid Off-white to pale yellow solid

Solubility
DMSO, Methanol, slightly in

Water
DMSO, Methanol

Structural Diagram & Fragmentation Logic
The following diagram illustrates the structural relationship between the parent drug, the

metabolite, and the labeled standard, highlighting the fragmentation points critical for Mass

Spectrometry (MS) detection.
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Figure 1: Metabolic formation of 5-Hydroxyomeprazole and MS/MS fragmentation pathways

relative to the d3-labeled internal standard.
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Bioanalytical Application (LC-MS/MS)
Internal Standard Selection Strategy
For 5-hydroxyomeprazole, the position of the deuterium label dictates the MRM (Multiple

Reaction Monitoring) transition strategy.

Label on Benzimidazole Methoxy (Most Common):

Precursor Ion: m/z 365.1 ([M+H]+)

Primary Fragment (Pyridine moiety): m/z 214.1

Observation: The label is located on the benzimidazole ring, which is lost as a neutral

fragment during the primary collision-induced dissociation (CID).

Resulting Transition: 365.1 → 214.1.

Risk: This produces the same product ion as the unlabeled analyte (362.1 → 214.1).

Chromatographic separation and high mass resolution are essential to prevent crosstalk

from source fragmentation.

Label on Pyridine Methoxy (Alternative):

Precursor Ion: m/z 365.1

Primary Fragment: m/z 217.1 (Retains d3).

Resulting Transition: 365.1 → 217.1.

Benefit: Higher specificity as both precursor and product ions differ from the analyte.

Recommendation: Verify the Certificate of Analysis (CoA) for your specific lot. If using the

standard benzimidazole-labeled d3, monitor 365.1 → 214.1 but validate selectivity rigorously.

Mass Spectrometry Parameters
The following parameters are optimized for a Sciex Triple Quadrupole system but are

adaptable to Agilent/Thermo platforms.
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Parameter
5-Hydroxyomeprazole
(Analyte)

5-Hydroxyomeprazole-d3
(IS)

Ionization Mode ESI Positive (+) ESI Positive (+)

Precursor Ion (Q1) 362.1 m/z 365.1 m/z

Product Ion (Q3) 214.1 m/z (Quantifier) 214.1 m/z (Quantifier)*

Declustering Potential 60 V 60 V

Collision Energy (CE) 15-20 eV 15-20 eV

Retention Time ~2.5 min ~2.5 min

*Note: Assumes d3 label on benzimidazole ring.[6][10] If label is on pyridine, Q3 will be 217.1.

Experimental Protocol: Preparation & Stability
Stock Solution Preparation
Objective: Create a stable 1.0 mg/mL stock solution. 5-Hydroxyomeprazole is acid-labile and

light-sensitive.

Weighing: Weigh 1.0 mg of 5-Hydroxyomeprazole-d3 (correcting for salt/purity factor).

Solvent: Dissolve in 100% Methanol or DMSO.

Caution: Do not use acidic diluents (e.g., 0.1% Formic Acid) for the stock, as this degrades

the sulfoxide bond.

Alkaline Stabilization: Add 1% v/v Ammonium Hydroxide (NH4OH) or use a 50:50

Methanol:10mM Ammonium Bicarbonate (pH 8.0) mixture for working dilutions to ensure

stability.

Extraction Workflow (Protein Precipitation)
This protocol minimizes matrix effects while maintaining high recovery.
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Figure 2: Optimized sample preparation workflow for plasma analysis.

Stability Criteria
Benchtop: Stable for <4 hours in acidic mobile phase; >24 hours in alkaline buffer (pH 8.5).

Long-term: -80°C in methanol stock (stable for >1 year).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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